STAT5 Inhibitor

• CAS No.: 285986-31-4
• Product Name: STAT5 Inhibitor
• Molecular Formula: C16H11N3O3
• Molecular Weight: 293.28 g/mol
• IUPAC Name: N-[(E)-(4-oxochromen-3-yl)methylideneamino]pyridine-3-carboxamide
• Standard InChI: InChI=1S/C16H11N3O3/c20-15-12(10-22-14-6-2-1-5-13(14)15)9-18-19-16(21)11-4-3-7-17-8-11/h1-10H,(H,19,21)/b18-9+
• Standard InChIKey: DAVIKTBRCQWOGT-GIJQJNRQSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C(=O)C(=CO2)/C=N/NC(=O)C3=CN=CC=C3
• SMILES: C1=CC=C2C(=C1)C(=O)C(=CO2)C=NNC(=O)C3=CN=CC=C3
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C(=CO2)C=NNC(=O)C3=CN=CC=C3
• Appearance: Solid powder
• Description: N'-[(4-oxo-4H-chromen-3-yl)methylene]nicotinohydrazide is a carbohydrazide that is nicotinohydrazide in which the terminal nitrogen has undergone formal condensation with the aldehyde group of 4-oxo-4H-chromene-3-carbaldehyde. It is an inhibitor of STAT5 (Signal Transducer and Activator of Transcription 5) protein. It has a role as a signal transducer and activator of transcription 5 protein inhibitor. It is a carbohydrazide, a member of chromones and a member of pyridines.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Reference: 1: Meszaros EC, Malemud CJ. Phosphorylation of STAT proteins by recombinant human IL-6 in immortalized human chondrocyte cell lines, T/C28a2 and C28/I2. J Inflamm Res. 2017 Sep 28;10:143-150. doi: 10.2147/JIR.S93797. eCollection 2017. PubMed PMID: 29026328; PubMed Central PMCID: PMC5627728.; 2: Zhou Y, Leng X, Li H, Yang S, Yang T, Li L, Xiong Y, Zou Q, Liu Y, Wang Y. Tolerogenic dendritic cells induced by BD750 ameliorate proinflammatory T cell responses and experimental autoimmune encephalitis in mice. Mol Med. 2017 Sep 27;23. doi: 10.2119/molmed.2016.00110. [Epub ahead of print] PubMed PMID: 28960227; PubMed Central PMCID: PMC5630474.; 3: Yang QQ, Tan H, Fu ZP, Ma Q, Song JL. [HSP90 inhibitor 17-AAG plays an important role in JAK3/STAT5 signaling pathways in HTLV-1 infection cell line HUT-102]. Zhonghua Xue Ye Xue Za Zhi. 2017 Aug 14;38(8):710-715. doi: 10.3760/cma.j.issn.0253-2727.2017.08.012. Chinese. PubMed PMID: 28954352.; 4: Mowel WK, McCright SJ, Kotzin JJ, Collet MA, Uyar A, Chen X, DeLaney A, Spencer SP, Virtue AT, Yang E, Villarino A, Kurachi M, Dunagin MC, Pritchard GH, Stein J, Hughes C, Fonseca-Pereira D, Veiga-Fernandes H, Raj A, Kambayashi T, Brodsky IE, O'Shea JJ, Wherry EJ, Goff LA, Rinn JL, Williams A, Flavell RA, Henao-Mejia J. Group 1 Innate Lymphoid Cell Lineage Identity Is Determined by a cis-Regulatory Element Marked by a Long Non-coding RNA. Immunity. 2017 Sep 19;47(3):435-449.e8. doi: 10.1016/j.immuni.2017.08.012. PubMed PMID: 28930659.; 5: Drube S, Grimlowski R, Deppermann C, Fröbel J, Kraft F, Andreas N, Stegner D, Dudeck J, Weber F, Rödiger M, Göpfert C, Drube J, Reich D, Nieswandt B, Dudeck A, Kamradt T. The Neurobeachin-like 2 Protein Regulates Mast Cell Homeostasis. J Immunol. 2017 Oct 15;199(8):2948-2957. doi: 10.4049/jimmunol.1700556. Epub 2017 Sep 8. PubMed PMID: 28887433.; 6: Shlomai G, Zelenko Z, Antoniou IM, Stasinopoulos M, Tobin-Hess A, Vitek MP, LeRoith D, Gallagher EJ. OP449 inhibits breast cancer growth without adverse metabolic effects. Endocr Relat Cancer. 2017 Oct;24(10):519-529. doi: 10.1530/ERC-17-0077. PubMed PMID: 28830934.; 7: Chean J, Chen CJ, Shively JE. ETS transcription factor ELF5 induces lumen formation in a 3D model of mammary morphogenesis and its expression is inhibited by Jak2 inhibitor TG101348. Exp Cell Res. 2017 Oct 1;359(1):62-75. doi: 10.1016/j.yexcr.2017.08.008. Epub 2017 Aug 8. PubMed PMID: 28800960.; 8: Yoon KB, Cho SY, An SJ, Park KR, Lee HJ, Yoon HS, Lee SM, Kim YC, Han SY. Characterization of the aminopyridine derivative KRC-180 as a JAK2 inhibitor. Oncol Lett. 2017 Aug;14(2):1347-1354. doi: 10.3892/ol.2017.6353. Epub 2017 Jun 8. PubMed PMID: 28789350; PubMed Central PMCID: PMC5529941.; 9: Demirel Ö, Balló O, Reddy PNG, Vakhrusheva O, Zhang J, Eichler A, Fernandes R, Badura S, Serve H, Brandts C. SOCS1 function in BCR-ABL mediated myeloproliferative disease is dependent on the cytokine environment. PLoS One. 2017 Jul 28;12(7):e0180401. doi: 10.1371/journal.pone.0180401. eCollection 2017. PubMed PMID: 28753604; PubMed Central PMCID: PMC5533340.; 10: Han Y, Wang Q, Fan X, Chu J, Peng J, Zhu Y, Li Y, Li X, Shen L, Asenso J, Li S. Epigallocatechin gallate attenuates overload induced cardiac ECM remodeling via restoring T cell homeostasis. Mol Med Rep. 2017 Sep;16(3):3542-3550. doi: 10.3892/mmr.2017.7018. Epub 2017 Jul 15. PubMed PMID: 28713936.; 11: Akinfenwa PY, Bond WS, Ildefonso CJ, Hurwitz MY, Hurwitz RL. Versican G1 domain enhances adenoviral-mediated transgene expression and can be modulated by inhibitors of the Janus kinase (JAK)/STAT and Src family kinase pathways. J Biol Chem. 2017 Sep 1;292(35):14381-14390. doi: 10.1074/jbc.M116.773549. Epub 2017 Jul 6. PubMed PMID: 28684419; PubMed Central PMCID: PMC5582833.; 12: Metts J, Bradley HL, Wang Z, Shah NP, Kapur R, Arbiser JL, Bunting KD. Imipramine blue sensitively and selectively targets FLT3-ITD positive acute myeloid leukemia cells. Sci Rep. 2017 Jun 30;7(1):4447. doi: 10.1038/s41598-017-04796-1. PubMed PMID: 28667329; PubMed Central PMCID: PMC5493614.; 13: Rondanin R, Simoni D, Maccesi M, Romagnoli R, Grimaudo S, Pipitone RM, Meli M, Cascio A, Tolomeo M. Effects of Pimozide Derivatives on pSTAT5 in K562 Cells. ChemMedChem. 2017 Aug 8;12(15):1183-1190. doi: 10.1002/cmdc.201700234. Epub 2017 Jul 19. PubMed PMID: 28657677.; 14: Juen L, Brachet-Botineau M, Parmenon C, Bourgeais J, Hérault O, Gouilleux F, Viaud-Massuard MC, Prié G. New Inhibitor Targeting Signal Transducer and Activator of Transcription 5 (STAT5) Signaling in Myeloid Leukemias. J Med Chem. 2017 Jul 27;60(14):6119-6136. doi: 10.1021/acs.jmedchem.7b00369. Epub 2017 Jul 12. PubMed PMID: 28654259.; 15: Zingariello M, Sancillo L, Martelli F, Ciaffoni F, Marra M, Varricchio L, Rana RA, Zhao C, Crispino JD, Migliaccio AR. The thrombopoietin/MPL axis is activated in the Gata1(low) mouse model of myelofibrosis and is associated with a defective RPS14 signature. Blood Cancer J. 2017 Jun 16;7(6):e572. doi: 10.1038/bcj.2017.51. PubMed PMID: 28622305; PubMed Central PMCID: PMC5520398.; 16: de Araujo ED, Manaswiyoungkul P, Israelian J, Park J, Yuen K, Farhangi S, Berger-Becvar A, Abu-Jazar L, Gunning PT. High-throughput thermofluor-based assays for inhibitor screening of STAT SH2 domains. J Pharm Biomed Anal. 2017 Sep 5;143:159-167. doi: 10.1016/j.jpba.2017.04.052. Epub 2017 May 1. PubMed PMID: 28600954.; 17: Gleixner KV, Schneeweiss M, Eisenwort G, Berger D, Herrmann H, Blatt K, Greiner G, Byrgazov K, Hoermann G, Konopleva M, Waliul I, Cumaraswamy AA, Gunning PT, Maeda H, Moriggl R, Deininger M, Lion T, Andreeff M, Valent P. Combined targeting of STAT3 and STAT5: a novel approach to overcome drug resistance in chronic myeloid leukemia. Haematologica. 2017 Sep;102(9):1519-1529. doi: 10.3324/haematol.2016.163436. Epub 2017 Jun 8. PubMed PMID: 28596283.; 18: Wang D, Zheng Y, Li J, Wu H, Li X, Tang Y, Liu Y, Li J, Sun R, Zhou Y, Sun J, Yang Y. SHC004-221A1, a novel tyrosine kinase, potently inhibits T315I mutant BCR-ABL in chronic myeloid leukemia. Eur J Pharmacol. 2017 Sep 15;811:117-124. doi: 10.1016/j.ejphar.2017.06.001. Epub 2017 Jun 6. PubMed PMID: 28595903.; 19: Shibata N, Miyamoto N, Nagai K, Shimokawa K, Sameshima T, Ohoka N, Hattori T, Imaeda Y, Nara H, Cho N, Naito M. Development of protein degradation inducers of oncogenic BCR-ABL protein by conjugation of ABL kinase inhibitors and IAP ligands. Cancer Sci. 2017 Aug;108(8):1657-1666. doi: 10.1111/cas.13284. Epub 2017 Jun 19. PubMed PMID: 28556300; PubMed Central PMCID: PMC5543464.; 20: Salmiheimo A, Mustonen H, Vainionpää S, Shen Z, Kemppainen E, Puolakkainen P, Seppänen H. Tumour-associated macrophages activate migration and STAT3 in pancreatic ductal adenocarcinoma cells in co-cultures. Pancreatology. 2017 Jul - Aug;17(4):635-641. doi: 10.1016/j.pan.2017.04.013. Epub 2017 Apr 24. PubMed PMID: 28476581.
• PubChem Compound: 9566174
• Last Modified: Nov 11 2021